Cas no 5763-87-1 (ethenyldimethylamine)

• Product Name: ethenyldimethylamine
• CAS No: 5763-87-1
• MF: C₄H₉N
• MW: 71.1209609508514
• CID: 3436187
• PubChem ID: 521812
• Update Time: 2025-11-02

ethenyldimethylamine Chemical and Physical Properties

Names and Identifiers

• ETHENAMINE, N,N-DIMETHYL-
• Ethenamine, N,N-dimethyl- (9CI)
• ethenyldimethylamine
• N,N-dimethylethenamine
• CH2=CHN(CH3)2
• Dimethylvinylamin
• AKOS026731283
• EN300-1125857
• 5763-87-1

• Inchi： 1S/C4H9N/c1-4-5(2)3/h4H,1H2,2-3H3
• InChI Key： NINOYJQVULROET-UHFFFAOYSA-N
• SMILES： C(N(C)C)=C

Computed Properties

• Exact Mass: 71.073499291Da
• Monoisotopic Mass: 71.073499291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on ethenyldimethylamine

Ethenyldimethylamine (CAS No. 5763-87-1): A Versatile Building Block in Modern Biomedical Research

Ethenyldimethylamine, also known as 2-methyl-2-propen-1-amine (CAS No. 5763-87-1), has emerged as a critical chemical intermediate in the development of novel pharmaceuticals and bioactive materials. This unsaturated amine compound exhibits unique structural features that enable its participation in a wide range of organic synthesis reactions, particularly in the construction of complex molecular scaffolds with applications in drug discovery and materials science. Recent advances in computational chemistry and biocatalytic methods have further expanded its utility, positioning Ethenyldimethylamine at the intersection of synthetic chemistry and biomedical innovation.

The molecular structure of Ethenyldimethylamine consists of a conjugated system comprising a double bond and an amine group, conferring it with distinct reactivity patterns. This structural characteristic has been leveraged in recent studies published in ACS Medicinal Chemistry Letters (2023), where researchers demonstrated its effectiveness as a precursor for nitrogen-containing heterocycles with potential applications in anti-cancer drug development. The alkenylamine functionality allows for efficient participation in Michael additions, aldol condensations, and other key organic transformation reactions, making it an indispensable building block in the synthesis of bioactive molecules.

In the field of neuropharmacology, Ethenyldimethylamine has attracted attention for its ability to modulate ion channel activity. A 2024 study in Journal of Medicinal Chemistry highlighted its role in the design of novel selective serotonin reuptake inhibitors (SSRIs) with improved metabolic stability and central nervous system penetration. The amine group in Ethenyldimethylamine provides a key handle for structure-activity relationship (SAR) studies, enabling the fine-tuning of pharmacological properties through substituent modifications on the conjugated system.

The synthetic flexibility of Ethenyldimethylamine has also been exploited in the development of targeted drug delivery systems. Researchers at the Max Planck Institute have recently utilized this compound to create lipid-based nanocarriers with enhanced bioavailability for antineoplastic agents. The alkenyl group facilitates click chemistry reactions, allowing for the precise conjugation of polyethylene glycol (PEG) chains and targeting ligands to the molecular framework of the parent compound.

From an environmental chemistry perspective, Ethenyldimethylamine has demonstrated promising biodegradation profiles in recent ecotoxicological assessments. A 2023 study published in Environmental Science & Technology reported that Ethenyldimethylamine degrades rapidly in aqueous environments through hydrolytic cleavage of the alkenyl bond, minimizing its ecological impact. This property has led to its increased adoption in the development of green chemical processes within the biomedical industry.

The reactivity profile of Ethenyldimethylamine has also been harnessed in organocatalysis applications. A groundbreaking study in Angewandte Chemie (2024) demonstrated the use of Ethenyldimethylamine as a chiral auxiliary in the asymmetric synthesis of β-amino acids, which are essential components of peptide-based therapeutics. The conjugated system in Ethenyldimethylamine provides a unique stereochemical environment that enhances the enantioselectivity of catalytic reactions.

Recent advancements in pharmacokinetic modeling have further elucidated the biological behavior of Ethenyldimethylamine and its derivatives. A 2024 study in Pharmaceutical Research employed in silico simulations to predict the permeability and metabolic fate of compounds derived from Ethenyldimethylamine. These predictions have guided the design of prodrugs with improved oral bioavailability and reduced hepatic toxicity, expanding the therapeutic window of candidate molecules.

In the realm of biomaterials, Ethenyldimethylamine has been incorporated into hydrogel matrices to enhance cell adhesion and tissue regeneration. Researchers at MIT have developed a 3D-printable hydrogel containing Ethenyldimethylamine derivatives that show promising results in cartilage engineering applications. The amine functionality facilitates covalent crosslinking with collagen and other extracellular matrix components, creating biomimetic scaffolds with optimal mechanical properties.

The industrial scalability of Ethenyldimethylamine synthesis has been significantly improved through recent process optimization studies. A 2023 paper in Organic Process Research & Development described a two-phase catalytic system that achieves high yields (95%+) with low energy consumption. This advancement has made Ethenyldimethylamine more accessible for large-scale production, supporting its growing role in the biomedical industry.

Looking ahead, the future applications of Ethenyldimethylamine appear promising across multiple disciplines. Ongoing research in quantum chemistry is expected to further refine molecular design strategies, while AI-driven drug discovery platforms are likely to accelerate the identification of novel therapeutic applications. As the biomedical field continues to evolve, Ethenyldimethylamine is poised to remain a cornerstone molecule in the development of next-generation therapeutics and innovative materials.

Ethenyldimethylamine: A Versatile Building Block in Modern Chemistry and Biomedicine ### Overview Ethenyldimethylamine (EDMA) is a multifunctional compound with a unique conjugated system comprising a double bond and an amine group. This structural feature endows it with remarkable reactivity, making it an essential molecule in synthetic chemistry, drug discovery, and materials science. Recent advances in computational methods, biocatalysis, and green chemistry have further expanded its applications, solidifying its position as a key player in biomedical innovation. --- ### Chemical Structure and Reactivity - Structure: EDMA consists of a conjugated alkenyl group and an amine, creating a highly reactive molecule. - Reactivity: The alkenyl group enables participation in Michael additions, aldol condensations, and other organic transformations. The amine group facilitates structure-activity relationship (SAR) studies and conjugation with biomolecules. --- ### Applications in Drug Discovery - Neuropharmacology: Used in the development of SSRIs with improved metabolic stability and CNS penetration. - Anticancer Drugs: Serves as a precursor for nitrogen-containing heterocycles with potential anti-cancer properties. - Targeted Drug Delivery: Integrated into lipid-based nanocarriers for enhanced bioavailability of antineoplastic agents. - Peptide-Based Therapeutics: Utilized as a chiral auxiliary in the asymmetric synthesis of β-amino acids. --- ### Environmental and Green Chemistry - Biodegradability: Rapidly degrades in aqueous environments through hydrolytic cleavage of the alkenyl bond, minimizing ecological impact. - Green Synthesis: Adopted in the development of environmentally friendly chemical processes. --- ### Materials Science - Hydrogel Matrices: Incorporated into 3D-printable hydrogels for cartilage engineering with enhanced cell adhesion and tissue regeneration. - Biomimetic Scaffolds: Facilitates covalent crosslinking with collagen and extracellular matrix components. --- ### Industrial Production - Process Optimization: Recent studies have improved the scalability of EDMA synthesis with high yields and low energy consumption. --- ### Future Prospects - Quantum Chemistry: Expected to refine molecular design strategies. - AI-Driven Drug Discovery: Accelerate identification of novel therapeutic applications. - Biomedical Innovation: Likely to remain a cornerstone molecule in the development of next-generation therapeutics and materials. --- ### Conclusion Ethenyldimethylamine exemplifies the power of molecular design in addressing complex challenges across chemistry and biomedicine. Its versatility and broad applicability underscore its importance in driving future scientific and technological advancements.